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Compound of Interest

Compound Name:
Sodium 4-vinylbenzenesulfonate

hydrate

Cat. No.: B050709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety data for Sodium 4-
vinylbenzenesulfonate hydrate (CAS No. 2695-37-6), a compound utilized in various

industrial and research applications, including as a reactive monomer in polymer synthesis.[1]

Given its use in settings where occupational exposure is possible, a thorough understanding of

its hazard profile, handling procedures, and emergency responses is critical.

Core Safety and Hazard Information
Sodium 4-vinylbenzenesulfonate hydrate is classified as a substance that can cause skin

and serious eye irritation.[2][3][4] Some sources also indicate it may be harmful if swallowed

and may cause respiratory tract irritation.[5] It is essential to handle this chemical with

appropriate personal protective equipment and in a well-ventilated area.[2][6]

GHS Classification
The Globally Harmonized System (GHS) classification for Sodium 4-vinylbenzenesulfonate
hydrate is as follows:

Skin Irritation: Category 2[2][3]

Serious Eye Irritation/Eye Damage: Category 2A or 1[2]
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Acute Toxicity (Oral): Category 4 (Harmful if swallowed)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

The corresponding GHS hazard statements are H315 (Causes skin irritation), H319 (Causes

serious eye irritation) or H318 (Causes serious eye damage), H302 (Harmful if swallowed), and

H335 (May cause respiratory irritation). The signal word is "Warning" or "Danger" depending on

the supplier's classification.[3]

Quantitative Data Summary
The following tables summarize the key quantitative data available for Sodium 4-
vinylbenzenesulfonate hydrate.

Physical and Chemical Properties
Property Value Source(s)

Molecular Formula C₈H₇NaO₃S [7]

Molecular Weight 206.19 g/mol [7]

Appearance
White to light yellow

powder/crystal
[4]

Melting Point ≥300 °C

Boiling Point 111-112 °C [7]

Density 1.043 g/mL at 25 °C [7]

Solubility Soluble in water [8]

Flash Point Not applicable

Toxicological Data
Limited quantitative toxicological data is publicly available. The acute toxicity is noted, but

specific LD50 values for Sodium 4-vinylbenzenesulfonate are not consistently provided in the

search results. For a related compound, Sodium vinylsulfonate, the following data was found:
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Test Result Species Source(s)

LD50 Oral >15000 mg/kg Rat [6][9]

LD50 Dermal >2000 mg/kg Rat [6][9]

EC50 (Daphnia

magna)
> 100 mg/L, 48h Daphnia magna [6][9]

Note: This data is for a structurally related but different chemical and should be used with

caution as an indicator of potential toxicity.

Experimental Protocols
Detailed experimental protocols for the toxicological and physical property testing of Sodium 4-
vinylbenzenesulfonate hydrate are not available in the public domain. The data presented is

typically sourced from Safety Data Sheets (SDS), which summarize the results of studies

conducted according to standardized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD) for chemical testing.

Handling, Storage, and Personal Protective
Equipment
Handling

Avoid contact with skin, eyes, and clothing.[2][6]

Do not breathe dust.[2]

Use only in a well-ventilated area or outdoors.[2]

Wash hands thoroughly after handling.[2][3]

Do not eat, drink, or smoke when using this product.[6]

Storage
Keep container tightly closed.[2]
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Store in a cool, dry, and well-ventilated place.[5]

Store away from strong oxidizing agents.[2][8]

The material is hygroscopic and may absorb moisture from the air.[2]

Personal Protective Equipment (PPE)
Eye/Face Protection: Chemical safety goggles or glasses are recommended.[2][5] Contact

lenses should not be worn.[2]

Skin Protection: Wear protective gloves (neoprene or nitrile rubber are suggested) and

suitable protective clothing.[2][5]

Respiratory Protection: If dust is generated and inhalation is a risk, a NIOSH-certified dust

and mist respirator is recommended.[2]

Emergency Procedures
First Aid Measures

If on Skin: Wash with plenty of soap and water.[2] If skin irritation occurs, seek medical

advice/attention.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2] If eye irritation persists, get medical advice/attention.[2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[10] If respiratory

symptoms occur, call a poison center or doctor.

If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[6]

Visualized Workflow: Risk Assessment and
Response
The following diagram illustrates a logical workflow for assessing and responding to the risks

associated with handling Sodium 4-vinylbenzenesulfonate hydrate.
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Preparation & Assessment

Handling & Monitoring

Incident Response

Completion

Start: Handling Sodium 4-vinylbenzenesulfonate Hydrate

Review Safety Data Sheet (SDS)

Assess Hazards:
- Skin/Eye Irritation

- Inhalation/Ingestion Toxicity

Verify Personal Protective Equipment (PPE)
- Gloves, Goggles, Respirator

Ensure Adequate Ventilation

Proceed with Handling

Monitor for Exposure or Spills

Exposure Event OccursSpill Occurs

End of Procedure

No Incidents

Administer First Aid
(Skin, Eyes, Inhalation)Contain Spill

Seek Medical AttentionClean Up Spill Following SDS

Dispose of Waste Properly
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Caption: Risk Assessment and Response Workflow for Sodium 4-vinylbenzenesulfonate
Hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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